Cas no 2008067-03-4 (Tert-butyl 3-(hex-4-ynoyl)azetidine-1-carboxylate)

• Product Name: Tert-butyl 3-(hex-4-ynoyl)azetidine-1-carboxylate
• CAS No: 2008067-03-4
• MF: C₁₄H₂₁NO₃
• MW: 251.321444272995
• CID: 6210362
• PubChem ID: 165467904
• Update Time: 2024-01-15

Tert-butyl 3-(hex-4-ynoyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-796791
• 2008067-03-4
• tert-butyl 3-(hex-4-ynoyl)azetidine-1-carboxylate
• Tert-butyl 3-(hex-4-ynoyl)azetidine-1-carboxylate

• Inchi： 1S/C14H21NO3/c1-5-6-7-8-12(16)11-9-15(10-11)13(17)18-14(2,3)4/h11H,7-10H2,1-4H3
• InChI Key： SMGMHPGUUNBQDM-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C(CCC#CC)=O)C1)=O

Computed Properties

• Exact Mass: 251.15214353g/mol
• Monoisotopic Mass: 251.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes